Cas no 140896-21-5 (Indolicidin)

Indolicidin is a naturally occurring antimicrobial peptide derived from bovine neutrophils, composed of 13 amino acids with a high proportion of tryptophan and proline residues. Its unique cationic and amphipathic structure enables broad-spectrum activity against bacteria, fungi, and enveloped viruses by disrupting microbial membranes. Key advantages include rapid microbicidal action, low propensity for resistance development, and synergistic effects with conventional antibiotics. Indolicidin's mechanism involves pore formation and intracellular targeting, distinguishing it from traditional antimicrobial agents. Research suggests potential applications in therapeutic development, particularly for drug-resistant infections. Its stability and efficacy in physiological conditions make it a promising candidate for further pharmaceutical exploration.

Indolicidin structure

Product Name:Indolicidin

CAS No:140896-21-5

MF:C₁₀₀H₁₃₂N₂₆O₁₃

MW:1906.28450012207

CID:175514

Update Time:2025-05-26

Indolicidin Chemical and Physical Properties

Names and Identifiers

- Indolicidin
- ILE-LEU-PRO-TRP-LYS-TRP-PRO-TRP-TRP-PRO-TRP-ARG-ARG-NH2
- L-Argininamide,L-isoleucyl-L-leucyl-L-prolyl-L-tryptophyl-L-lysyl-L-tryptophyl-L-prolyl-L-tryp...
- L-Argininamide,L-isoleucyl-L-leucyl-L-prolyl-L-tryptophyl-L-lysyl-L-tryptophyl-L-prolyl-L-tryptophyl-L-tryptophyl-L-prolyl-L-
- H-Ile-Leu-Pro-Trp-Lys-Trp-Pro-Trp-Trp-Pro-Trp-Arg-Arg-NH2
- ILPWKWPWWPWRR-NH2
- I-L-P-W-K-W-P-W-W-P-W-R-R-NH2
- Isoleucyl-leucyl-prolyl-tryptophyl-lysyl-tryptophyl-prolyl-tryptophyl-tryptophyl-prolyl-tryptophyl-arginyl-argininamide
- NH2-Ile-Leu-Pro-Trp-Lys-Trp-Pro-Trp-Trp-Pro-Trp-Arg-Arg-CONH2
- Tridecapeptide amide
- 42: PN: US7381704 SEQID: 42 claimed sequence
- IndolicidinIndolicid
- L-ArgininaMide,L-isoleucyl-L-leucyl-L-prolyl-L-tryptophyl-L-lysyl-L-tryptophyl-L-prolyl-L-tryptophyl-L-tryptophyl-L-prolyl-L-tryptophyl-L-arginyl-
- Inchi： 1S/C100H132N26O13/c1-5-57(4)85(102)95(136)123-79(45-56(2)3)96(137)124-42-20-36-82(124)92(133)118-76(46-58-51-110-68-28-11-6-23-63(58)68)89(130)116-74(33-16-17-39-101)88(129)121-80(49-61-54-113-71-31-14-9-26-66(61)71)97(138)125-43-21-38-84(125)94(135)120-78(48-60-53-112-70-30-13-8-25-65(60)70)91(132)122-81(50-62-55-114-72-32-15-10-27-67(62)72)98(139)126-44-22-37-83(126)93(134)119-77(47-59-52-111-69-29-12-7-24-64(59)69)90(131)117-75(35-19-41-109-100(106)107)87(128)115-73(86(103)127)34-18-40-108-99(104)105/h6-15,23-32,51-57,73-85,110-114H,5,16-22,33-50,101-102H2,1-4H3,(H2,103,127)(H,115,128)(H,116,130)(H,117,131)(H,118,133)(H,119,134)(H,120,135)(H,121,129)(H,122,132)(H,123,136)(H4,104,105,108)(H4,106,107,109)/t57-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-/m0/s1
- InChI Key： USSYUMHVHQSYNA-SLDJZXPVSA-N
- SMILES： O=C([C@H](CC(C)C)NC([C@H]([C@@H](C)CC)N)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](CCCCN)C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N1CCC[C@H]1C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CCCNC(=N)N)=O)CCCNC(=N)N)=O)CC1=CNC2C=CC=CC1=2)=O)=O)=O)=O)=O)=O)=O)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 1905.05000
Hydrogen Bond Donor Count: 23
Hydrogen Bond Acceptor Count: 39
Heavy Atom Count: 139
Rotatable Bond Count: 62

Experimental Properties

Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Soluble (990 g/l) (25 º C),
Water Partition Coefficient: Soluble in water (1 mg/ml).
PSA: 620.71000
LogP: 11.31750

Indolicidin Security Information

WGK Germany：3
RTECS：NM1890250
Storage Condition：Protect from light Powder -80°C 2 years -20°C 1 year In solvent -80°C 6 months -20°C 1 month

Indolicidin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-PL270-2mg	Indolicidin	140896-21-5	≥97% (HPLC)	2mg	￥1375.0	2022-02-28
MedChemExpress	HY-P0261-500μg	Indolicidin	140896-21-5		500μg	￥1600	2023-08-31
MedChemExpress	HY-P0261-1mg	Indolicidin	140896-21-5		1mg	￥2600	2023-08-31
MedChemExpress	HY-P0261-5mg	Indolicidin	140896-21-5		5mg	￥7800	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I59980-10mg	Indolicidin	140896-21-5		10mg	¥5378.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I59980-2.5mg	Indolicidin	140896-21-5		2.5mg	¥2148.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TP1319-1 mg	Indolicidin	140896-21-5	100.00%	1mg	￥2370.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TP1319-5 mg	Indolicidin	140896-21-5	100.00%	5mg	￥7050.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce48656-1mg	Indolicidin	140896-21-5	98%	1mg	￥2318.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce48656-5mg	Indolicidin	140896-21-5	98%	5mg	￥6954.00	2023-09-08